Cas no 476415-69-7 (2,2-Difluoro-3-methylbutyl trifluoromethanesulfonate)

• Product Name: 2,2-Difluoro-3-methylbutyl trifluoromethanesulfonate
• CAS No: 476415-69-7
• MF: C₆H₉F₅O₃S
• MW: 256.190878629684
• MDL: MFCD33506102
• CID: 5612445
• PubChem ID: 139941244
• Update Time: 2025-10-28

2,2-Difluoro-3-methylbutyl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 476415-69-7
• 2,2-difluoro-3-methylbutyl trifluoromethanesulfonate
• (2,2-Difluoro-3-methylbutyl) trifluoromethanesulfonate
• EN300-35673877
• ADICYMBYPDKEIX-UHFFFAOYSA-N
• 2,2-difluoro-3-methylbutyl trifluoromethanesulfonate
• Methanesulfonic acid, 1,1,1-trifluoro-, 2,2-difluoro-3-methylbutyl ester
• 2,2-Difluoro-3-methylbutyl trifluoromethanesulfonate

• MDL： MFCD33506102
• Inchi： 1S/C6H9F5O3S/c1-4(2)5(7,8)3-14-15(12,13)6(9,10)11/h4H,3H2,1-2H3
• InChI Key： ADICYMBYPDKEIX-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OCC(C(C)C)(F)F

Computed Properties

• Exact Mass: 256.01925613g/mol
• Monoisotopic Mass: 256.01925613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.402±0.06 g/cm3(Predicted)
• Boiling Point: 186.6±40.0 °C(Predicted)

Additional information on 2,2-Difluoro-3-methylbutyl trifluoromethanesulfonate

Comprehensive Overview of 2,2-Difluoro-3-methylbutyl trifluoromethanesulfonate (CAS No. 476415-69-7)

2,2-Difluoro-3-methylbutyl trifluoromethanesulfonate (CAS No. 476415-69-7) is a highly specialized fluorinated organic compound that has garnered significant attention in advanced chemical research and industrial applications. This compound, characterized by its unique trifluoromethanesulfonate group and difluoro-methylbutyl structure, is widely utilized in synthetic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and high-performance materials. Its molecular stability and reactivity make it a valuable intermediate in precision chemical synthesis.

In recent years, the demand for fluorinated compounds like 2,2-Difluoro-3-methylbutyl trifluoromethanesulfonate has surged due to their exceptional properties, such as thermal stability, chemical resistance, and bioavailability. Researchers and industries are increasingly exploring its potential in green chemistry and sustainable synthesis, aligning with global trends toward environmentally friendly processes. The compound's ability to act as a versatile building block in catalytic reactions and cross-coupling methodologies further enhances its appeal.

One of the most frequently searched topics related to this compound revolves around its synthetic applications and safety profiles. Users often inquire about its role in drug discovery and material science, as well as its compatibility with modern lab automation and AI-driven chemical design. These queries reflect the growing intersection of traditional chemistry with cutting-edge technologies, where compounds like 2,2-Difluoro-3-methylbutyl trifluoromethanesulfonate play a pivotal role.

The compound's CAS No. 476415-69-7 is a critical identifier for researchers seeking precise data on its properties, such as melting point, solubility, and spectroscopic characteristics. Analytical techniques like NMR spectroscopy and mass spectrometry are commonly employed to validate its purity and structure, ensuring its suitability for high-stakes applications. Additionally, its compatibility with flow chemistry systems has made it a subject of interest for labs aiming to optimize reaction efficiency and scalability.

From an industrial perspective, 2,2-Difluoro-3-methylbutyl trifluoromethanesulfonate is often discussed in the context of patent literature and intellectual property trends. Companies investing in specialty chemicals frequently highlight its utility in proprietary processes, underscoring its economic and strategic value. This aligns with broader market demands for high-value intermediates that enable innovation in sectors ranging from electronics to healthcare.

In conclusion, 2,2-Difluoro-3-methylbutyl trifluoromethanesulfonate (CAS No. 476415-69-7) represents a cornerstone of modern fluorochemical research. Its multifaceted applications, combined with its alignment with sustainability goals and technological advancements, ensure its continued relevance in both academic and industrial settings. As the scientific community delves deeper into its potential, this compound is poised to remain a key player in the evolution of synthetic chemistry.